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Compound of Interest

Compound Name: (4-Chlorothiophen-2-yl)methanol

Cat. No.: B1530541 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the available safety and handling

information for (4-Chlorothiophen-2-yl)methanol (CAS No. 233280-30-3). Due to the limited

availability of specific toxicological data for this compound, this guide emphasizes a

precautionary approach based on its Globally Harmonized System (GHS) classification and

general principles for handling chlorinated organic compounds and research chemicals with

unknown toxicity. This document is intended to be a resource for laboratory personnel to

conduct risk assessments and implement appropriate safety controls.

Chemical Identification and Physical Properties
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Identifier Value

IUPAC Name (4-chlorothiophen-2-yl)methanol

CAS Number 233280-30-3

Molecular Formula C₅H₅ClOS

Molecular Weight 148.61 g/mol

Appearance Data not available

Melting Point Data not available

Boiling Point Data not available

Solubility Data not available

Hazard Identification and Classification
The primary source of hazard information for (4-Chlorothiophen-2-yl)methanol is its GHS

classification as provided in the PubChem database.[1] It is crucial to note that this

classification is based on notifications to the ECHA C&L Inventory and may not be derived from

comprehensive toxicological studies.

GHS Hazard Summary Table[1]
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Hazard Class
Hazard

Category
Pictogram Signal Word

Hazard

Statement

Acute Toxicity,

Oral
Category 4 Warning

H302: Harmful if

swallowed

Acute Toxicity,

Dermal
Category 4 Warning

H312: Harmful in

contact with skin

Skin

Corrosion/Irritatio

n

Category 2 Warning
H315: Causes

skin irritation

Serious Eye

Damage/Eye

Irritation

Category 2A Warning

H319: Causes

serious eye

irritation

Acute Toxicity,

Inhalation
Category 4 Warning

H332: Harmful if

inhaled

Specific Target

Organ Toxicity,

Single Exposure;

Respiratory Tract

Irritation

Category 3 Warning

H335: May

cause respiratory

irritation

Precautionary Statements[1]

A comprehensive list of precautionary statements is provided in the PubChem database. Key

recommendations include:

Prevention (P2xx): Avoid breathing dust/fume/gas/mist/vapors/spray. Wash skin thoroughly

after handling. Do not eat, drink or smoke when using this product. Use only outdoors or in a

well-ventilated area. Wear protective gloves/protective clothing/eye protection/face

protection.

Response (P3xx): IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell. IF ON SKIN: Wash with plenty of soap and water. IF INHALED: Remove victim to

fresh air and keep at rest in a position comfortable for breathing. IF IN EYES: Rinse
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cautiously with water for several minutes. Remove contact lenses, if present and easy to do.

Continue rinsing.

Storage (P4xx): Store in a well-ventilated place. Keep container tightly closed. Store locked

up.

Disposal (P5xx): Dispose of contents/container to an approved waste disposal plant.

Toxicological Data: A Critical Data Gap
Extensive searches for specific toxicological data for (4-Chlorothiophen-2-yl)methanol,
including LD50 (oral, dermal), LC50 (inhalation), detailed skin and eye irritation studies, and

assessments of carcinogenicity, mutagenicity, and reproductive toxicity, did not yield any

specific results for this compound.

Therefore, in the absence of specific data, it is prudent to treat (4-Chlorothiophen-2-
yl)methanol as a substance with unknown long-term health effects and to handle it with a high

degree of caution. The safety protocols outlined in this guide are based on this principle and

the available GHS hazard information.

Experimental Protocols and Methodologies
No specific experimental protocols for the safety assessment of (4-Chlorothiophen-2-
yl)methanol were found in the public domain. Standard OECD guidelines for the testing of

chemicals would be the appropriate starting point for any future toxicological evaluation.

Safe Handling and Storage
Given the identified hazards and the lack of comprehensive toxicological data, the following

handling and storage procedures are recommended.

5.1. Engineering Controls

All work with (4-Chlorothiophen-2-yl)methanol, including weighing and preparing solutions,

should be conducted in a certified chemical fume hood to minimize inhalation exposure.

Ensure adequate ventilation in all storage and handling areas.
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Safety showers and eyewash stations must be readily accessible and tested regularly.

5.2. Personal Protective Equipment (PPE)

The following PPE is mandatory when handling (4-Chlorothiophen-2-yl)methanol:

Eye and Face Protection: Chemical safety goggles and a face shield are required to protect

against splashes.

Skin Protection: A flame-resistant lab coat and appropriate chemical-resistant gloves (e.g.,

nitrile, neoprene) are essential. Glove integrity should be checked before each use.

Respiratory Protection: If there is a risk of exposure outside of a fume hood, a NIOSH-

approved respirator with an organic vapor cartridge is necessary.

5.3. Hygiene Practices

Wash hands thoroughly with soap and water after handling the compound and before leaving

the laboratory.

Do not eat, drink, or apply cosmetics in areas where this chemical is handled or stored.

Contaminated work clothing should be removed and laundered separately from other

clothing.

5.4. Storage

Store in a tightly closed, properly labeled container.

Keep in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents.

Store in a locked cabinet or other secure location to restrict access.

Accidental Release and First Aid Measures
6.1. Accidental Release
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Small Spills: Absorb with an inert, non-combustible material (e.g., sand, vermiculite) and

place in a sealed container for disposal.

Large Spills: Evacuate the area. Wear appropriate PPE and contain the spill. Prevent entry

into waterways. Notify safety personnel.

6.2. First Aid

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty

of soap and water for at least 15 minutes. Seek medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Remove contact lenses if present and easy to do.

Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, alcohol-resistant foam, or

water spray.

Specific Hazards: May emit toxic fumes (carbon oxides, sulfur oxides, hydrogen chloride)

under fire conditions.

Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

gear.

Disposal Considerations
Dispose of waste in accordance with all applicable federal, state, and local regulations.

Do not dispose of down the drain or into the environment.
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Consult with your institution's environmental health and safety department for specific

guidance.

Logical and Workflow Diagrams
The following diagrams illustrate general safety principles and workflows applicable to the

handling of (4-Chlorothiophen-2-yl)methanol.
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Caption: Relationship between hazard identification, risk assessment, and control measures.
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Caption: Standard laboratory workflow for safely handling hazardous chemicals.
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Conclusion
(4-Chlorothiophen-2-yl)methanol is a research chemical with identified acute toxicity, skin,

eye, and respiratory irritation hazards. A significant lack of specific toxicological data

necessitates a highly cautious approach to its handling. Strict adherence to the use of

engineering controls, appropriate personal protective equipment, and sound laboratory hygiene

practices is essential to minimize the risk of exposure. All laboratory personnel must be

thoroughly trained on the potential hazards and safe handling procedures outlined in this guide

before working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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